Cas no 2770475-06-2 ((9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate
• CAS No: 2770475-06-2
• MF: C₂₅H₂₇NO₂
• MW: 373.48738694191
• CID: 5889269
• PubChem ID: 165994354
• Update Time: 2025-10-31

(9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397346
• (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate
• 2770475-06-2

• Inchi： 1S/C25H27NO2/c1-15-22-12-16(25(22,2)3)13-23(15)26-24(27)28-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,1,12-14H2,2-3H3,(H,26,27)/t16-,22+,23?/m1/s1
• InChI Key： LGYBVJCHQGQYDD-PWRVTVRBSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(NC1C(=C)[C@@H]2C[C@H](C1)C2(C)C)=O

Computed Properties

• Exact Mass: 373.204179104g/mol
• Monoisotopic Mass: 373.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate (CAS No. 2770475-06-2)

The compound (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate, identified by its CAS number 2770475-06-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure combines a fluorene moiety with a complex bicyclic system, making it a promising candidate for further exploration in drug discovery and development. The unique combination of these structural elements suggests potential applications in modulating biological pathways and interactions, which are critical for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in interest for heterocyclic compounds due to their diverse biological activities and synthetic versatility. Among these, fluorene derivatives have gained particular attention due to their stability, luminescence properties, and potential as pharmacophores in drug design. The presence of the fluorene ring in (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate not only contributes to its structural complexity but also opens up possibilities for its interaction with biological targets.

The bicyclic system attached to the carbamate group introduces an additional layer of complexity to the molecule. Specifically, the (1R,5R)-configuration of the bicyclo[3.1.1]heptane ring suggests a rigid framework that could enhance binding affinity and selectivity towards specific biological targets. This structural motif has been explored in various drug candidates due to its ability to mimic natural products and exhibit unique physicochemical properties.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods and high-throughput screening to identify promising lead compounds. The structural features of (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate make it an attractive candidate for such approaches, as it embodies elements that have shown promise in previous drug discovery efforts.

One of the key aspects of this compound is its potential as a scaffold for further derivatization. The combination of the fluorene and carbamate functionalities provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is crucial in the early stages of drug development, where optimizing potency, selectivity, and pharmacokinetic properties are paramount.

Recent studies have highlighted the importance of molecular diversity in libraries used for high-throughput screening. Compounds like (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate contribute to this diversity by incorporating structural motifs that are less commonly represented in existing compound collections. This can lead to the identification of novel targets and mechanisms of action that might be missed using more homogenous libraries.

The synthesis of this compound also presents an interesting challenge from a chemical perspective. The integration of the fluorene ring with the complex bicyclic system requires careful planning and execution to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules, but optimizing synthetic routes remains a critical step in bringing promising candidates like this one into clinical development.

In conclusion, (9H-fluoren-9-yl)methyl N-[(1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-yl]carbamate (CAS No. 2770475-06-2) is a structurally fascinating compound with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups and stereochemistry makes it an intriguing candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.